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Compound of Interest

Compound Name: Boc-NH-PEG15-C2-acid

Cat. No.: B11937708

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols, handling procedures, and experimental
methodologies for Boc-NH-PEG15-C2-acid, a heterobifunctional linker crucial in
bioconjugation, drug delivery, and proteomics. While specific toxicological data for this
molecule is not extensively published, the information presented is based on safety data sheets
(SDS) and technical documents for structurally similar Boc-protected polyethylene glycol (PEG)
acid derivatives. Adherence to standard laboratory safety practices is paramount.

Chemical and Physical Properties

Quantitative data for Boc-NH-PEG15-C2-acid is not readily available. The following table
summarizes the known properties of similar Boc-NH-PEG-acid compounds and general
characteristics of PEG derivatives. These values should be considered as estimates.
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Property Data Source Analogue

White to off-white solid or waxy o
Appearance id General PEG derivatives
soli

Molecular Weight ~800 - 900 g/mol (Calculated) N/A

Soluble in water, aqueous
buffers, DMF, DMSO,
- Chloroform, Methylene
Solubility ) ] Boc-NH-PEG-NH2[1]
Chloride. Less soluble in
alcohols and Toluene.

Insoluble in ether.

Storage Temperature -20°C for long-term storage. General PEG derivatives

Density ~1.125 g/mL General PEG derivatives[1]

Safety and Hazard Information

Boc-NH-PEG15-C2-acid is not classified as a hazardous substance according to the Globally
Harmonized System (GHS). However, as with any chemical reagent, caution should be
exercised.

Hazard Identification

Based on data for similar compounds, potential hazards include:

Skin Irritation: May cause skin irritation upon prolonged or repeated contact.

Eye Irritation: May cause eye irritation.

Inhalation: May be harmful if inhaled, potentially causing respiratory tract irritation.

Ingestion: May be harmful if swallowed.

First Aid Measures
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Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ) C . :
clothing. If irritation persists, seek medical

attention.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact )
upper and lower eyelids. Check for and remove

any contact lenses. Seek medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ! . . .
mouth with water and seek immediate medical

attention.

Personal Protective Equipment (PPE)

PPE Type Specification

_ Chemical safety goggles or glasses with side-
Eye/Face Protection hield
shields.

) ) Chemical-resistant gloves (e.qg., nitrile) and a lab
Skin Protection
coat.

Not generally required under normal use with
Respiratory Protection adequate ventilation. If dust or aerosols are

generated, use a NIOSH-approved respirator.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of Boc-NH-PEG15-C2-acid
and ensure laboratory safety.
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» Handling: Handle in a well-ventilated area, preferably in a fume hood, to minimize inhalation
exposure. Avoid generating dust. Prevent contact with skin, eyes, and clothing. Wash hands
thoroughly after handling.

o Storage: Store in a tightly sealed container in a cool, dry place. For long-term stability,
storage at -20°C is recommended. Protect from moisture and light. Before use, allow the
container to warm to room temperature to prevent moisture condensation. After use,
consider backfilling the container with an inert gas like argon or nitrogen.

Experimental Protocols and Workflows

Boc-NH-PEG15-C2-acid is a versatile linker used in multi-step bioconjugation processes. The
general workflow involves the activation of the terminal carboxylic acid for conjugation to an
amine-containing molecule, followed by the deprotection of the Boc group to reveal a primary
amine for subsequent reactions.

General Workflow for Bioconjugation

The following diagram illustrates the general workflow for utilizing Boc-NH-PEG15-C2-acid in a
bioconjugation experiment.
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General Bioconjugation Workflow

(Start: Boc-NH-PEGlS-CZ-acid)

Activate Carboxylic Acid
(e.g., with EDC/NHS)

:

Conjugate to Amine-Containing Molecule
(e.g., Protein, Peptide)

(Purify PEGylated Conjugate)
Deprotect Boc Group
(e.g., with TFA)
(Purify Final Conjugate)

End: Functionalized Molecule
with PEG Linker and Terminal Amine

Click to download full resolution via product page

Caption: General workflow for bioconjugation using Boc-NH-PEG15-C2-acid.

Detailed Protocol: Activation of Carboxylic Acid and
Conjugation to a Protein
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This protocol describes the activation of the terminal carboxylic acid of Boc-NH-PEG15-C2-
acid using EDC/NHS chemistry and subsequent conjugation to a primary amine on a protein.

Materials:

Boc-NH-PEG15-C2-acid

o Target protein in an amine-free buffer (e.g., PBS, pH 7.4)
o 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)
e N-hydroxysuccinimide (NHS) or Sulfo-NHS
» Activation Buffer (e.g., MES buffer, pH 6.0)
e Quenching solution (e.g., 1 M Tris-HCI, pH 8.0 or hydroxylamine)
e Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)
 Purification columns (e.g., size-exclusion chromatography)
Procedure:
o Reagent Preparation:
o Prepare a stock solution of Boc-NH-PEG15-C2-acid in anhydrous DMF or DMSO.

o Prepare fresh stock solutions of EDC and NHS in the Activation Buffer immediately before
use.

¢ Activation of Boc-NH-PEG15-C2-acid:
o |n a reaction vessel, dissolve Boc-NH-PEG15-C2-acid in the Activation Buffer.

o Add a molar excess of EDC and NHS to the solution. A typical molar ratio is 1:1.5:1.5
(PEG-acid:EDC:NHS).

o Incubate the reaction for 15-30 minutes at room temperature to form the amine-reactive
NHS ester.
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o Conjugation to Protein:

o Add the activated Boc-NH-PEG-NHS ester solution to the protein solution in PBS buffer.
The molar ratio of the PEG linker to the protein will depend on the desired degree of
PEGylation and should be optimized.

o Allow the reaction to proceed for 1-2 hours at room temperature or overnight at 4°C with
gentle stirring.

e Quenching:

o Add the quenching solution to the reaction mixture to stop the reaction by consuming any
unreacted NHS esters.

e Purification:

o Purify the PEGylated protein from excess reagents and byproducts using an appropriate
method, such as size-exclusion chromatography or dialysis.
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EDC/NHS Activation and Conjugation Protocol

Activation
Dissolve Boc-NH-PEG15-C2-acid
in Activation Buffer
(Add EDC and NHS)

Gncubate to form NHS ester)

Conjugation

Add activated PEG-NHS
to Protein Solution

Gncubate to form Amide Bond)

Termination & Purification

(Quench Reactior)
(Purify PEGylated ProteirD

Click to download full resolution via product page

Caption: Step-by-step workflow for EDC/NHS activation and protein conjugation.
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Detailed Protocol: Boc Group Deprotection

This protocol outlines the removal of the Boc protecting group to expose the terminal primary

amine.

Materials:

Purified Boc-protected PEGylated conjugate

Trifluoroacetic acid (TFA)

Anhydrous Dichloromethane (DCM)

Purification columns
Procedure:
e Reaction Setup:
o Dissolve the purified Boc-protected PEGylated conjugate in anhydrous DCM.
o Add a solution of TFA in DCM (typically 20-50% v/v).
o Incubate at room temperature for 30-60 minutes.
e Solvent Removal:
o Remove the TFA and DCM under a stream of nitrogen or by rotary evaporation.
 Purification:

o Purify the deprotected conjugate to remove any residual TFA and byproducts using an
appropriate method such as size-exclusion chromatography or dialysis against a neutral
buffer.
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Boc Deprotection Workflow

Dissolve Boc-PEG-Conjugate
in anhydrous DCM

l
(Add TFA/DCM solution)
l
Gncubate at Room Temperature)
l
(Remove Solvents)
l
Gurify Deprotected Conjugate)
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Caption: Workflow for the removal of the Boc protecting group.

Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations. Do not allow
the material to enter drains or waterways. Contaminated packaging should be treated as the

chemical itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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